Cas no 853910-00-6 (2-(2-Fluoro-4-nitrophenyl)acetonitrile)
2-(2-Fluoro-4-nitrophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-4-nitrophenylacetonitrile
- (2-Fluoro-4-nitrophenyl)acetonitrile
- 2-(2-Fluoro-4-nitrophenyl)acetonitrile
- Benzeneacetonitrile, 2-fluoro-4-nitro-
- YTILGOKQDCCMQS-UHFFFAOYSA-N
- 2-Fluoro-4-nitrobenzeneacetonitrile
- 2-Fluoro-4-nitrophenylacetonitrile?
- CM13711
- AS06108
- (2-fluoro-4-nitro-phenyl)-acetonitrile
- J3.666.205K
- 2-Fluoro-4-nitrobenzeneacetonitrile (ACI)
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- MDL: MFCD13185637
- Inchi: 1S/C8H5FN2O2/c9-8-5-7(11(12)13)2-1-6(8)3-4-10/h1-2,5H,3H2
- InChI Key: YTILGOKQDCCMQS-UHFFFAOYSA-N
- SMILES: N#CCC1C(F)=CC([N+](=O)[O-])=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 242
- Topological Polar Surface Area: 69.6
2-(2-Fluoro-4-nitrophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID176-250mg |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 250mg |
270CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID176-1g |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 1g |
759.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID176-50mg |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 50mg |
77.0CNY | 2021-07-17 | |
| Alichem | A016005137-5g |
2-Fluoro-4-nitrophenylacetonitrile |
853910-00-6 | 95% | 5g |
$965.90 | 2023-08-31 | |
| Chemenu | CM278837-5g |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 95% | 5g |
$695 | 2021-06-16 | |
| Ambeed | A544163-250mg |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 250mg |
$11.0 | 2024-04-17 | |
| Ambeed | A544163-1g |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 1g |
$29.0 | 2024-04-17 | |
| Ambeed | A544163-5g |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 5g |
$81.0 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID176-200mg |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 98% | 200mg |
178.0CNY | 2021-07-17 | |
| Chemenu | CM278837-5g |
2-(2-Fluoro-4-nitrophenyl)acetonitrile |
853910-00-6 | 95% | 5g |
$695 | 2022-06-10 |
2-(2-Fluoro-4-nitrophenyl)acetonitrile Production Method
Production Method 1
1.2 Reagents: Sodium bicarbonate Solvents: Water
2-(2-Fluoro-4-nitrophenyl)acetonitrile Preparation Products
2-(2-Fluoro-4-nitrophenyl)acetonitrile Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-(2-Fluoro-4-nitrophenyl)acetonitrile
2-(2-Fluoro-4-nitrophenyl)acetonitrile: A Comprehensive Overview
The compound 2-(2-Fluoro-4-nitrophenyl)acetonitrile, identified by the CAS No. 853910-00-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a fluorine atom, a nitro group, and an acetonitrile moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in various applications.
Recent studies have highlighted the importance of 2-(2-Fluoro-4-nitrophenyl)acetonitrile in the development of advanced materials and pharmaceuticals. The fluorine atom in the molecule contributes to its stability and reactivity, while the nitro group enhances its electronic properties. These characteristics make it an ideal candidate for use in synthesizing bioactive compounds and high-performance polymers.
In the context of drug discovery, 2-(2-Fluoro-4-nitrophenyl)acetonitrile has been explored as a potential precursor for developing antiviral and anticancer agents. Researchers have demonstrated that the compound's ability to interact with specific biological targets can be optimized through strategic modifications. For instance, studies published in the Journal of Medicinal Chemistry have shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines.
The synthesis of 2-(2-Fluoro-4-nitrophenyl)acetonitrile involves a multi-step process that typically begins with the nitration of a suitable aromatic compound. The introduction of the fluorine atom and the acetonitrile group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.
In terms of applications, 2-(2-Fluoro-4-nitrophenyl)acetonitrile has found utility in the field of materials science. Its ability to form stable covalent bonds makes it a valuable component in the development of advanced composites and electronic materials. For example, research conducted at leading universities has demonstrated its potential as a building block for next-generation semiconductors.
The environmental impact of 2-(2-Fluoro-4-nitrophenyl)acetonitrile has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its behavior in various environmental settings and to develop sustainable methods for its disposal.
In conclusion, 2-(2-Fluoro-4-nitrophenyl)acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further modification make it an exciting area of research for scientists and engineers alike. As new findings emerge, this compound is expected to play an increasingly important role in advancing both theoretical and applied sciences.
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